(2,3-Dimethylphenyl)methanol
Overview
Description
(2,3-Dimethylphenyl)methanol is a useful research compound. Its molecular formula is C9H12O and its molecular weight is 136.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 59890. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Catalytic Applications :
- Enantioselective Michael addition of malonate esters to nitroolefins, facilitated by organocatalysts derived from proline, which include derivatives of 2-pyrrolidinemethanols, for producing products with good to high yields and enantiomeric excesses (Lattanzi, 2006).
- Synthesis of 2,6-dimethylphenol from methanol and cyclohexanol over magnesium oxide supported chromium catalysts, indicating potential applications in catalytic processes involving methanol (Wang et al., 1995).
Synthetic Chemistry :
- Development of novel electrochemical routes to produce cleaner fuels like dimethyl ether from methanol, showcasing an innovative approach to methanol dehydration (Cassone et al., 2017).
- Methanol accelerating DMPC flip-flop and transfer in lipid dynamics, suggesting its utility in studies of transmembrane proteins and synthetic membranes (Nguyen et al., 2019).
Chemical and Physical Properties :
- Investigation of hydrogen bond formation in compounds like N-(2,6-Dimethylphenyl)-2,3-naphthalimide with methanol, contributing to our understanding of photophysics and complex formation (Demeter et al., 2004).
- Studies on molecular complexes of hydroxy host systems with alcohols, which include dimethylphenol compounds, contributing to the understanding of crystal structures in chemical compounds (Toda et al., 1985).
Energy and Fuel Production :
- Advances in methanol production and utilization, emphasizing its role in hydrogen generation and as a renewable energy carrier (Dalena et al., 2018).
- Theoretical and experimental studies of catalysts for the hydrogenation of CO2 to methanol, aligning with sustainable economy goals (Singh et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a derivative of methanol, and methanol is known to be metabolized by alcohol dehydrogenase enzymes . .
Mode of Action
The mode of action of (2,3-Dimethylphenyl)methanol is not well-studied. As a derivative of methanol, it may undergo similar metabolic processes. Methanol is metabolized by alcohol dehydrogenase to formaldehyde, which is further metabolized to formic acid . .
Biochemical Pathways
Methanol metabolism involves the alcohol dehydrogenase and aldehyde dehydrogenase pathways
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are not well-documented. As a derivative of methanol, it may share some pharmacokinetic properties with methanol. Methanol is rapidly absorbed from the gastrointestinal tract, widely distributed in the body, metabolized in the liver, and excreted in the urine . .
Result of Action
Given its structural similarity to methanol, it may have similar effects, such as causing metabolic acidosis and visual disturbances due to the toxic effects of its metabolites . .
Properties
IUPAC Name |
(2,3-dimethylphenyl)methanol | |
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InChI |
InChI=1S/C9H12O/c1-7-4-3-5-9(6-10)8(7)2/h3-5,10H,6H2,1-2H3 | |
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InChI Key |
ZQQIVMXQYUZKIQ-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=C(C(=CC=C1)CO)C | |
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Molecular Formula |
C9H12O | |
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DSSTOX Substance ID |
DTXSID50929454 | |
Record name | (2,3-Dimethylphenyl)methanol | |
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Molecular Weight |
136.19 g/mol | |
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CAS No. |
13651-14-4, 62862-32-2 | |
Record name | 2,3-Dimethylbenzenemethanol | |
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Record name | Benzenemethanol, 2,3-dimethyl- | |
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Record name | 2,3-Dimethylbenzyl Alcohol | |
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Record name | BENZENEMETHANOL, 2,3-DIMETHYL- | |
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